Cas no 957120-77-3 (1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole)

1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole is a brominated sulfonylpyrazole derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a 2-bromophenylsulfonyl group attached to a 3,5-dimethylpyrazole core, offering reactivity for further functionalization. The bromine substituent enhances electrophilic properties, making it useful in cross-coupling reactions, while the sulfonyl group provides stability and versatility in synthetic pathways. This compound is particularly valuable as an intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. Suitable for research and industrial applications, it demonstrates good solubility in common organic solvents, facilitating handling in laboratory settings.

1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole structure

957120-77-3 structure

Product Name:1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole

CAS No:957120-77-3

MF:C₁₁H₁₁BrN₂O₂S

MW:315.186240434647

MDL:MFCD09800985

CID:856369

PubChem ID:26369993

Update Time:2025-06-07

1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-((2-Bromophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole
- 1-(2-bromophenyl)sulfonyl-3,5-dimethylpyrazole
- 1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole
- BS-22597
- A858851
- AKOS015835123
- 1-(2-Bromobenzene-1-sulfonyl)-3,5-dimethyl-1H-pyrazole
- 1-[(2-Bromophenyl)sulphonyl]-3,5-dimethyl-1H-pyrazole
- MFCD09800985
- CS-0212423
- 957120-77-3
- DTXSID30650032
- MDL： MFCD09800985
- Inchi： 1S/C11H11BrN2O2S/c1-8-7-9(2)14(13-8)17(15,16)11-6-4-3-5-10(11)12/h3-7H,1-2H3
- InChI Key： KTXKALHPMLHRGM-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1S(N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

Exact Mass: 313.97200
Monoisotopic Mass: 313.97246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 60.3Å²

Experimental Properties

PSA: 60.34000
LogP: 3.58020

1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	213305-1g	1-((2-Bromophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3	95%	1g	￡76.00	2022-03-01
Fluorochem	213305-5g	1-((2-Bromophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3	95%	5g	￡225.00	2022-03-01
Chemenu	CM188205-25g	1-((2-Bromophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3	95%	25g	$534	2021-08-05
TRC	B698618-100mg	1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3		100mg	$ 64.00	2023-04-18
TRC	B698618-250mg	1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3		250mg	$ 69.00	2023-04-18
TRC	B698618-500mg	1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3		500mg	$ 92.00	2023-04-18
TRC	B698618-1g	1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3		1g	$ 105.00	2022-06-06
Alichem	A049002458-25g	1-((2-Bromophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole	957120-77-3	95%	25g	$610.97	2023-08-31
Apollo Scientific	OR11576-1g	1-[(2-Bromophenyl)sulphonyl]-3,5-dimethyl-1H-pyrazole	957120-77-3		1g	£90.00	2023-09-02
Apollo Scientific	OR11576-5g	1-[(2-Bromophenyl)sulphonyl]-3,5-dimethyl-1H-pyrazole	957120-77-3		5g	£340.00	2023-09-02

1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole Suppliers

Amadis Chemical Company Limited

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(CAS:957120-77-3)1-(2-Bromophenylsulfonyl)-3,5-dimethyl-1H-pyrazole

Order Number:A858851

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:14

Price ($):230.0

Email:sales@amadischem.com

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